Cas no 884495-32-3 (4-fluoropyridine-3-carbaldehyde)

• Product Name: 4-fluoropyridine-3-carbaldehyde
• CAS No: 884495-32-3
• MF: C₆H₄FNO
• MW: 125.100464820862
• CID: 892120
• PubChem ID: 44754860
• Update Time: 2025-08-03

4-fluoropyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Fluoronicotinaldehyde
• 4-Fluoro-3-formylpyridine
• 4-fluoropyridine-3-carbaldehyde
• 4-FLUORO-3-PYRIDINECARBOXALDEHYDE
• 4-FLUORO-PYRIDINE-3-CARBALDEHYDE
• 4-FLUOROPYRIDINE-3-CARBOXALDEHYDE
• SCHEMBL878387
• P10446
• AB32109
• 1-(2-Nitrobenzyl)pyrrole-2-carboxyaldehyde
• DTXSID50660552
• AKOS006284574
• 884495-32-3
• CS-0057758

• Inchi： 1S/C6H4FNO/c7-6-1-2-8-3-5(6)4-9/h1-4H
• InChI Key： GYLWJSOFHBYFMQ-UHFFFAOYSA-N
• SMILES： FC1C=CN=CC=1C=O

Computed Properties

• Exact Mass: 125.02800
• Monoisotopic Mass: 125.027691913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 1.03320

Additional information on 4-fluoropyridine-3-carbaldehyde

Comprehensive Overview of 4-Fluoropyridine-3-carbaldehyde (CAS No. 884495-32-3): Properties, Applications, and Industry Insights

4-Fluoropyridine-3-carbaldehyde (CAS No. 884495-32-3) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and structural uniqueness. This compound, characterized by the presence of a fluorine atom and an aldehyde functional group on the pyridine ring, serves as a critical intermediate in organic synthesis. Its molecular formula, C₆H₄FNO, and precise structure make it a valuable building block for designing bioactive molecules.

In recent years, the demand for fluorinated heterocycles like 4-fluoropyridine-3-carbaldehyde has surged, driven by their applications in drug discovery and material science. Researchers frequently search for terms such as "fluoropyridine derivatives synthesis", "aldehyde functional group reactivity", and "CAS 884495-32-3 applications", reflecting the compound's relevance in modern chemistry. The fluorine atom enhances metabolic stability and lipophilicity, making it a key feature in optimizing drug candidates.

The synthesis of 4-fluoropyridine-3-carbaldehyde typically involves selective fluorination and oxidation steps, often employing palladium or copper catalysts. Innovations in green chemistry have also led to eco-friendly protocols, addressing the growing interest in environmentally sustainable synthesis. This aligns with industry trends, as queries like "green synthesis of fluorinated aldehydes" and "catalytic fluorination methods" dominate academic and industrial discussions.

Beyond pharmaceuticals, 4-fluoropyridine-3-carbaldehyde finds utility in the development of liquid crystals and organic electronic materials. Its electron-withdrawing properties and planar structure contribute to charge transport efficiency, a hot topic in optoelectronic device research. Searches for "fluoropyridines in OLEDs" or "heterocyclic aldehydes for materials science" highlight this niche application.

Quality control and analytical characterization of CAS No. 884495-32-3 are paramount. Techniques like HPLC, NMR spectroscopy, and mass spectrometry ensure purity, as impurities can significantly impact downstream applications. This underscores the importance of reliable suppliers, a concern reflected in search trends like "high-purity 4-fluoropyridine-3-carbaldehyde suppliers" and "analytical methods for fluorinated aldehydes".

In conclusion, 4-fluoropyridine-3-carbaldehyde (CAS No. 884495-32-3) exemplifies the intersection of medicinal chemistry, materials science, and sustainable synthesis. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and industrial workflows.